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Compound of Interest

Compound Name: SJ10542

Cat. No.: B12409185 Get Quote

Application Notes and Protocols: SJ10542
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of stock

solutions of SJ10542, a potent and selective JAK2/3 PROTAC (Proteolysis Targeting Chimera)

degrader.

Introduction
SJ10542 is a PROTAC designed to selectively degrade Janus kinase 2 (JAK2) and Janus

kinase 3 (JAK3).[1] It functions by recruiting the E3 ubiquitin ligase cereblon (CRBN) to induce

the ubiquitination and subsequent proteasomal degradation of JAK2 and JAK3.[2][3][4] This

targeted protein degradation approach makes SJ10542 a valuable tool for studying the JAK-

STAT signaling pathway, which is implicated in various hematological malignancies and

autoimmune disorders.[2][3][4]

Physicochemical Properties
Property Value

Molecular Weight 818.96 g/mol [5]

CAS Number 2789678-92-6

Appearance Solid powder[5]
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Solubility Data
For optimal experimental results, it is crucial to ensure complete dissolution of SJ10542. The

following table summarizes its solubility in a common laboratory solvent.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 46.67[1] 56.99[1]

Ultrasonic treatment

may be required to

achieve complete

dissolution.[1] It is

recommended to use

freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1]

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of SJ10542 in DMSO.

Materials:

SJ10542 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated precision balance

Vortex mixer

Water bath sonicator
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Procedure:

Pre-warm SJ10542: Allow the vial of SJ10542 to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation.

Weigh SJ10542: Accurately weigh the desired amount of SJ10542 powder in a sterile vial.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.19 mg of SJ10542
(Molecular Weight: 818.96 g/mol ).

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the

SJ10542 powder. For 8.19 mg of SJ10542, add 1 mL of DMSO to achieve a 10 mM

concentration.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the vial in a water bath for 10-15 minutes.

[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[1]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Visualizations
Experimental Workflow: SJ10542 Stock Solution
Preparation
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Caption: Workflow for preparing a stock solution of SJ10542.
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Signaling Pathway: Mechanism of Action of SJ10542

SJ10542 PROTAC Mechanism
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Caption: Mechanism of SJ10542-mediated degradation of JAK2/3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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